Cas no 954074-12-5 (N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 954074-12-5
• MF: C₁₇H₂₂N₂OS₂
• MW: 334.499381542206
• CID: 6374964
• PubChem ID: 16900274
• Update Time: 2025-05-20

N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-butan-2-yl-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• 954074-12-5
• AKOS024641502
• N-(butan-2-yl)-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(sec-butyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide
• F2336-0698

• Inchi： 1S/C17H22N2OS2/c1-4-13(3)18-16(20)9-15-11-22-17(19-15)21-10-14-7-5-12(2)6-8-14/h5-8,11,13H,4,9-10H2,1-3H3,(H,18,20)
• InChI Key： ZNDHVDFPXYNINT-UHFFFAOYSA-N
• SMILES： C(NC(CC)C)(=O)CC1=CSC(SCC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 334.11735568g/mol
• Monoisotopic Mass: 334.11735568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide: A Comprehensive Overview

The compound N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, identified by the CAS number 954074-12-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a methylsulfanyl group attached to a 4-methylphenyl moiety, enhancing its electronic and steric properties. Additionally, the molecule features an acetamide group linked to a butan-2-yl substituent, which contributes to its hydrophobicity and potential bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of sulfur in the thiazole ring plays a crucial role in modulating the compound's reactivity and stability, making it a promising candidate for various therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and amide formation. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield of such compounds, aligning with the growing trend of sustainable and green chemistry practices.

From an analytical perspective, the compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further studies.

Preclinical evaluations have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as cyclooxygenase (COX) and nitric oxide (NO) production. Furthermore, its antioxidant properties suggest potential applications in mitigating oxidative stress-related disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound using molecular docking studies. These studies indicate favorable binding affinities to various drug targets, reinforcing its potential as a lead compound in drug development.

In conclusion, N-(butan-2-yl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a valuable addition to the portfolio of thiazole derivatives with promising therapeutic applications. Continued research into its biological activities and optimization strategies will undoubtedly pave the way for its translation into clinical practice.